![molecular formula C17H17NO5 B4771907 2-{[(2,6-dimethylphenoxy)acetyl]amino}-5-hydroxybenzoic acid](/img/structure/B4771907.png)
2-{[(2,6-dimethylphenoxy)acetyl]amino}-5-hydroxybenzoic acid
Overview
Description
2-{[(2,6-dimethylphenoxy)acetyl]amino}-5-hydroxybenzoic acid, commonly known as DMPA, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. DMPA is a derivative of salicylic acid and is known for its anti-inflammatory, analgesic, and antipyretic properties. In
Scientific Research Applications
DMPA has been extensively studied for its potential applications in various fields. In the pharmaceutical industry, DMPA has been investigated for its anti-inflammatory, analgesic, and antipyretic properties. It has also been studied for its potential use in the treatment of cancer, as it has been shown to induce apoptosis in cancer cells. Additionally, DMPA has been investigated for its potential use as a sunscreen agent due to its ability to absorb UV radiation.
Mechanism of Action
The mechanism of action of DMPA is not fully understood. However, it is believed that DMPA exerts its anti-inflammatory, analgesic, and antipyretic effects by inhibiting the synthesis of prostaglandins. Prostaglandins are lipid compounds that play a key role in inflammation, pain, and fever. By inhibiting their synthesis, DMPA is able to reduce inflammation, pain, and fever.
Biochemical and Physiological Effects:
DMPA has been shown to have several biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines, such as interleukin-1β and tumor necrosis factor-α. It has also been shown to increase the production of anti-inflammatory cytokines, such as interleukin-10. Additionally, DMPA has been shown to reduce oxidative stress and lipid peroxidation.
Advantages and Limitations for Lab Experiments
One of the advantages of using DMPA in lab experiments is its low toxicity. DMPA has been shown to have low toxicity in both in vitro and in vivo studies. Additionally, DMPA is relatively easy to synthesize and purify, making it a cost-effective option for lab experiments. However, one of the limitations of using DMPA in lab experiments is its low solubility in water. This can make it difficult to administer DMPA in certain experimental settings.
Future Directions
There are several future directions for the study of DMPA. One area of interest is the potential use of DMPA in the treatment of cancer. Further studies are needed to investigate the efficacy of DMPA in inducing apoptosis in cancer cells and its potential use as a chemotherapeutic agent. Another area of interest is the potential use of DMPA as a sunscreen agent. Further studies are needed to investigate the efficacy of DMPA as a sunscreen agent and its potential use in sunscreen formulations. Finally, further studies are needed to investigate the mechanism of action of DMPA and its potential use in the treatment of inflammatory diseases.
In conclusion, DMPA is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. The synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of DMPA have been explored in this paper. Further studies are needed to fully understand the potential of DMPA in various fields.
Properties
IUPAC Name |
2-[[2-(2,6-dimethylphenoxy)acetyl]amino]-5-hydroxybenzoic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17NO5/c1-10-4-3-5-11(2)16(10)23-9-15(20)18-14-7-6-12(19)8-13(14)17(21)22/h3-8,19H,9H2,1-2H3,(H,18,20)(H,21,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QETSFQQGGOFLTK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)C)OCC(=O)NC2=C(C=C(C=C2)O)C(=O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17NO5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
315.32 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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